3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(4-methoxycarbonylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C15H11NO6/c1-22-15(19)10-4-2-9(3-5-10)11-6-12(14(17)18)8-13(7-11)16(20)21/h2-8H,1H3,(H,17,18)
• InChI Key: YMKQHZUTNGTGRU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H11NO6
• DSSTOX Substance ID: DTXSID20690725
• Molecular Weight: 301.25 g/mol
• CAS RN: 1261947-77-6

Description

3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid, or MCNB, is a chemical compound that has been studied for its potential applications in scientific research. MCNB is a derivative of benzoic acid, and its chemical structure consists of a benzene ring with a nitro group and a methoxycarbonyl group. MCNB has been studied for its use in a variety of scientific fields, including chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of MCNB is not fully understood. However, it is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, MCNB has been studied for its ability to interact with DNA, as it has been shown to bind to certain regions of the DNA molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of MCNB have not been extensively studied. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, MCNB has been shown to interact with DNA, as it has been shown to bind to certain regions of the DNA molecule.

Advantages and Limitations for Lab Experiments

The advantages of using MCNB in lab experiments include its low cost and its ability to interact with DNA. Additionally, MCNB is relatively stable and easy to synthesize. However, there are some limitations to using MCNB in lab experiments. For example, MCNB is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the effects of MCNB on biochemical and physiological processes are not fully understood.

Future Directions

The potential future directions for the use of MCNB in scientific research include the development of new drugs, dyes, and polymers; the study of its potential applications in photochemistry and as a catalyst in organic reactions; and the further study of its effects on biochemical and physiological processes. Additionally, MCNB could be used to study the structure and function of proteins, as well as its potential use in gene therapy. Finally, MCNB could be studied for its potential applications in the treatment of disease, such as cancer and Alzheimer’s disease.

Synthesis Methods

MCNB can be synthesized by a series of chemical reactions known as the “nitration-reduction” process. The first step in this process is the nitration of benzoic acid with nitric acid, which yields nitrobenzoic acid. The nitrobenzoic acid is then treated with sodium hydroxide, which reduces the nitro group to a methoxycarbonyl group. The final step is the addition of a reducing agent, such as sodium borohydride, to convert the nitrobenzoic acid to MCNB.

Scientific Research Applications

MCNB has been studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of various compounds, including drugs, dyes, and polymers. MCNB has also been studied for its potential use in photochemistry and as a catalyst in organic reactions. Additionally, MCNB has been studied for its potential applications in the field of biochemistry, as it has been used to study the structure and function of proteins.